Benzofuran-4-carbonitrile
Cat. No. B1281937
Key on ui cas rn:
95333-17-8
M. Wt: 143.14 g/mol
InChI Key: VCQONKRSTAUGEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08022062B2
Procedure details
Dissolve benzofuran-4-carbonitrile (0.3 g, 1.96 mmol) in anhydrous THF (5 mL) and add slowly to 1M lithium aluminum hydride in THF (3.91 mL, 3.91 mmol) at ambient temperature. Heat the reaction mixture at 50° C. for 5 h and cool to ambient temperature. Quench the reaction mixture with water until a granular precipitate starts to form and filter through a pad of Celite®. Evaporate the solvent and purify by SCX chromatography to obtain the title compound as a brown oil (0.4 g, 79%). GC-MS m/z: 147 (M+).
Identifiers
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REACTION_CXSMILES
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[O:1]1[C:5]2=[CH:6][CH:7]=[CH:8][C:9]([C:10]#[N:11])=[C:4]2[CH:3]=[CH:2]1.[H-].[Al+3].[Li+].[H-].[H-].[H-]>C1COCC1>[NH2:11][CH2:10][C:9]1[C:4]2[CH:3]=[CH:2][O:1][C:5]=2[CH:6]=[CH:7][CH:8]=1 |f:1.2.3.4.5.6|
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Inputs
Step One
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Name
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|
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Quantity
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0.3 g
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Type
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reactant
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Smiles
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O1C=CC=2C1=CC=CC2C#N
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Name
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Quantity
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3.91 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cool to ambient temperature
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CUSTOM
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Type
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CUSTOM
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Details
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Quench the reaction mixture with water until a granular precipitate
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CUSTOM
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Type
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CUSTOM
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Details
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to form
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FILTRATION
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Type
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FILTRATION
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|
Details
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filter through a pad of Celite®
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CUSTOM
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Type
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CUSTOM
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Details
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Evaporate the solvent
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CUSTOM
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Type
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CUSTOM
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Details
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purify by SCX chromatography
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NCC1=CC=CC2=C1C=CO2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.4 g | |
| YIELD: PERCENTYIELD | 79% | |
| YIELD: CALCULATEDPERCENTYIELD | 138.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
